Cas no 552331-77-8 (tert-Butyl (4-formyl-5-((4-methoxybenzyl)oxy)pyridin-3-yl)carbamate)

tert-Butyl (4-formyl-5-((4-methoxybenzyl)oxy)pyridin-3-yl)carbamate structure
552331-77-8 structure
Product Name:tert-Butyl (4-formyl-5-((4-methoxybenzyl)oxy)pyridin-3-yl)carbamate
CAS No:552331-77-8
MF:C19H22N2O5
MW:358.388385295868
CID:1037428
PubChem ID:71463743
Update Time:2025-07-22

tert-Butyl (4-formyl-5-((4-methoxybenzyl)oxy)pyridin-3-yl)carbamate Chemical and Physical Properties

Names and Identifiers

    • tert-Butyl (4-formyl-5-((4-methoxybenzyl)oxy)pyridin-3-yl)carbamate
    • [4-Formyl-5-(4-methoxy-benzyloxy)-pyridin-3-yl]-carbamic acid tert-butyl ester
    • tert-butyl N-[4-formyl-5-[(4-methoxyphenyl)methoxy]pyridin-3-yl]carbamate
    • tert-Butyl(4-formyl-5-((4-methoxybenzyl)oxy)pyridin-3-yl)carbamate
    • tert-Butyl {4-formyl-5-[(4-methoxyphenyl)methoxy]pyridin-3-yl}carbamate
    • SCHEMBL6829805
    • DA-19443
    • DTXSID30855661
    • 552331-77-8
    • (4-formyl-5-(4-methoxybenzyloxy)pyridin-3-yl)carbamic acid tert-butyl ester
    • MDL: MFCD19689416
    • Inchi: 1S/C19H22N2O5/c1-19(2,3)26-18(23)21-16-9-20-10-17(15(16)11-22)25-12-13-5-7-14(24-4)8-6-13/h5-11H,12H2,1-4H3,(H,21,23)
    • InChI Key: UKZDXFHJQAGTPE-UHFFFAOYSA-N
    • SMILES: O(C(NC1C=NC=C(C=1C=O)OCC1C=CC(=CC=1)OC)=O)C(C)(C)C

Computed Properties

  • Exact Mass: 358.15287181g/mol
  • Monoisotopic Mass: 358.15287181g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 26
  • Rotatable Bond Count: 9
  • Complexity: 457
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.9
  • Topological Polar Surface Area: 86.8Ų

tert-Butyl (4-formyl-5-((4-methoxybenzyl)oxy)pyridin-3-yl)carbamate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Chemenu
CM123146-1g
tert-butyl (4-formyl-5-((4-methoxybenzyl)oxy)pyridin-3-yl)carbamate
552331-77-8 95%
1g
$320 2023-02-17
Chemenu
CM123146-1g
tert-butyl (4-formyl-5-((4-methoxybenzyl)oxy)pyridin-3-yl)carbamate
552331-77-8 95%
1g
$333 2021-08-05
Alichem
A029185373-1g
tert-Butyl (4-formyl-5-((4-methoxybenzyl)oxy)pyridin-3-yl)carbamate
552331-77-8 95%
1g
$400.00 2023-09-01
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1737996-1g
tert-Butyl (4-formyl-5-((4-methoxybenzyl)oxy)pyridin-3-yl)carbamate
552331-77-8 98%
1g
¥2037.00 2024-05-09

Additional information on tert-Butyl (4-formyl-5-((4-methoxybenzyl)oxy)pyridin-3-yl)carbamate

Professional Introduction to Compound with CAS No. 552331-77-8 and Product Name: Tert-Butyl (4-formyl-5-((4-methoxybenzyl)oxy)pyridin-3-yl)carbamate

The compound with the CAS number 552331-77-8 and the product name Tert-Butyl (4-formyl-5-((4-methoxybenzyl)oxy)pyridin-3-yl)carbamate represents a significant advancement in the field of pharmaceutical chemistry. This compound, characterized by its complex structural framework, has garnered attention due to its potential applications in drug development and medicinal chemistry. The molecular structure incorporates several key functional groups, including a formyl group, a benzyl ether moiety, and a pyridine ring, which contribute to its unique chemical properties and reactivity.

Recent research in the area of bioactive molecules has highlighted the importance of heterocyclic compounds in the design of novel therapeutic agents. The pyridine core in Tert-Butyl (4-formyl-5-((4-methoxybenzyl)oxy)pyridin-3-yl)carbamate is particularly noteworthy, as pyridine derivatives have been extensively studied for their pharmacological effects. These derivatives often exhibit a broad spectrum of biological activities, making them valuable candidates for further investigation.

The presence of the formyl group in the compound's structure suggests potential for condensation reactions, which are commonly utilized in organic synthesis to create more complex molecules. This functionality could be exploited to develop new derivatives with enhanced pharmacological properties. Additionally, the benzyl ether moiety may contribute to the compound's solubility and bioavailability, which are critical factors in drug development.

In the context of current pharmaceutical research, there is a growing interest in molecules that can modulate protein-protein interactions. The structural features of Tert-Butyl (4-formyl-5-((4-methoxybenzyl)oxy)pyridin-3-yl)carbamate make it a promising candidate for such applications. The pyridine ring can serve as a scaffold for designing molecules that interact with specific binding sites on target proteins, while the formyl and benzyl ether groups provide additional sites for chemical modification.

Moreover, the compound's potential role in medicinal chemistry is further supported by its structural similarity to known bioactive agents. By leveraging computational methods such as molecular docking and virtual screening, researchers can identify potential therapeutic targets for this compound. These computational approaches have become indispensable tools in modern drug discovery, allowing for the rapid evaluation of large libraries of compounds.

One of the most exciting aspects of Tert-Butyl (4-formyl-5-((4-methoxybenzyl)oxy)pyridin-3-yl)carbamate is its versatility in synthetic chemistry. The formyl group can undergo various reactions, including condensation with amines to form amides or Schiff bases, while the benzyl ether moiety can be cleaved under specific conditions to reveal more reactive intermediates. This flexibility makes the compound a valuable building block for constructing more complex molecules with tailored biological activities.

Recent studies have also explored the use of pyridine derivatives as catalysts or co-catalysts in organic reactions. The electron-deficient nature of the pyridine ring can facilitate various transformations, making this class of compounds attractive for synthetic applications. Additionally, the presence of electron-withdrawing groups such as the formyl group can enhance the reactivity of adjacent functional moieties, leading to efficient synthetic pathways.

The pharmaceutical industry continues to invest heavily in research aimed at discovering new therapeutic agents. Compounds like Tert-Butyl (4-formyl-5-((4-methoxybenzyl)oxy)pyridin-3-yl)carbamate represent a critical resource for these efforts. By understanding their chemical properties and reactivity patterns, researchers can design molecules that address unmet medical needs more effectively. The integration of computational modeling with experimental chemistry has accelerated this process significantly over recent years.

In conclusion,Tert-butylester derivative containingformyloxy-substituted-pyridine core linked via methoxymethylbenzylether,CAS no 552331–77–8, stands out as a promising candidate for further exploration in pharmaceutical chemistry. Its unique structural features offer multiple avenues for synthetic manipulation and biological investigation,with significant implications for drug development efforts worldwide..

Recommended suppliers
Shenzhen Yaoyuan R&D Center Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shenzhen Yaoyuan R&D Center Co.,Ltd
ASIACHEM I&E (JIANGSU) CO., LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
ASIACHEM I&E (JIANGSU) CO., LTD
Hangzhou Cedareal Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hangzhou Cedareal Technology Co., Ltd.
TAIXING JOXIN BIO-TEC CO.,LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
TAIXING JOXIN BIO-TEC CO.,LTD.
Beyond Pharmaceutical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent